Cas no 400822-60-8 (Benzonitrile, 4-(1-pyrenyl)-)

• Product Name: Benzonitrile, 4-(1-pyrenyl)-
• CAS No: 400822-60-8
• MF: C₂₃H₁₃N
• MW: 303.356025457382
• CID: 2631537
• PubChem ID: 11066641
• Update Time: 2025-04-21

Benzonitrile, 4-(1-pyrenyl)- Chemical and Physical Properties

Names and Identifiers

• 4-pyren-1-ylbenzonitrile
• DTXCID40404841
• Benzonitrile, 4-(1-pyrenyl)-
• DTXSID80454022
• SCHEMBL13170848
• 400822-60-8

• Inchi： 1S/C23H13N/c24-14-15-4-6-16(7-5-15)20-12-10-19-9-8-17-2-1-3-18-11-13-21(20)23(19)22(17)18/h1-13H
• InChI Key： TXORPUFDVKEWLZ-UHFFFAOYSA-N
• SMILES： N#CC1C=CC(=CC=1)C1=CC=C2C=CC3=CC=CC4=CC=C1C2=C43

Computed Properties

• Exact Mass: 303.104799419Da
• Monoisotopic Mass: 303.104799419Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 23.8Ų